Cas no 1804892-79-2 (Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate
• CAS No: 1804892-79-2
• MF: C₁₃H₁₁ClF₃NO₃
• MW: 321.67955327034
• CID: 4980595
• Update Time: 2025-10-29

Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H11ClF3NO3/c1-2-20-12(19)5-8-3-9(6-14)11(4-10(8)7-18)21-13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： FXRLBGJYJHVQGI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C#N)C(=C1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Exact Mass: 321.0379554 g/mol
• Monoisotopic Mass: 321.0379554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.68
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1804892-79-2)

Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1804892-79-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenylacetate backbone with functional groups such as chloromethyl, cyano, and trifluoromethoxy, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for trifluoromethylated compounds, which are known for their enhanced metabolic stability and lipophilicity.

In recent years, the compound’s relevance has grown alongside advancements in fluorine chemistry, a field that has become a hotspot in medicinal chemistry. The trifluoromethoxy group in Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate is a key contributor to its bioactivity, as fluorine-containing moieties often improve binding affinity and pharmacokinetic properties. This aligns with the broader trend of incorporating halogenated building blocks into drug candidates, a strategy frequently discussed in platforms like PubMed and industry webinars.

From a synthetic perspective, the cyano group in this compound offers opportunities for further derivatization, such as hydrolysis to carboxylic acids or reduction to amines. Such transformations are critical for optimizing lead compounds in drug development pipelines. Additionally, the chloromethyl moiety serves as a reactive handle for nucleophilic substitutions, enabling the attachment of diverse pharmacophores. These attributes make CAS No. 1804892-79-2 a valuable tool for chemists exploring structure-activity relationships (SAR) in small-molecule therapeutics.

Environmental and regulatory considerations also play a role in the compound’s usage. While not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. The growing emphasis on green chemistry has spurred interest in optimizing synthetic routes for similar compounds to minimize waste and energy consumption—a topic frequently searched in academic and industrial forums.

In summary, Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethoxy)phenylacetate represents a compelling case study in modern chemical research. Its multifunctional design caters to the evolving needs of drug discovery, while its structural motifs align with trending themes like fluorine incorporation and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a subject of interest in peer-reviewed journals and patent applications.